Cas no 105538-52-1 (4-(dipropylamino)butanoic Acid)
105538-52-1 structure
Product Name:4-(dipropylamino)butanoic Acid
CAS No:105538-52-1
MF:C10H21NO2
MW:187.27924323082
CID:1155228
PubChem ID:13735415
Update Time:2025-04-20
4-(dipropylamino)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(dipropylamino)butanoic Acid
- STL301736
- SBB077241
- AGN-PC-00NRRB
- 4-Dipropylamino-buttersaeure
- ACMC-20m8es
- Butanoic acid, 4-(dipropylamino)-
- CHEBI:232623
- CTK0G5358
- AKOS005136437
- STL301736; SBB077241; AGN-PC-00NRRB; 4-Dipropylamino-buttersaeure; ACMC-20m8es; Butanoic acid, 4-(dipropylamino)-; CHEBI:232623; CTK0G5358; AKOS005136437;
- DTXSID90547974
- DB-425574
- 105538-52-1
- A1-05520
- CHEMBL82370
- SCHEMBL6372664
-
- Inchi: 1S/C10H21NO2/c1-3-7-11(8-4-2)9-5-6-10(12)13/h3-9H2,1-2H3,(H,12,13)
- InChI Key: KFIQIGCCTMBCOH-UHFFFAOYSA-N
- SMILES: OC(CCCN(CCC)CCC)=O
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
4-(dipropylamino)butanoic Acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
105538-52-1 (4-(dipropylamino)butanoic Acid) Related Products
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- 753391-71-8(4-(azepan-1-yl)butanoic Acid Hydrochloride)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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